Cas no 52421-76-8 (2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one)

• Product Name: 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
• CAS No: 52421-76-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2151445
• PubChem ID: 135473407
• Update Time: 2025-04-21

2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
• 2-Ethyl-6-phenyl-3H-pyrimidin-4-one
• Enamine_001520
• Cambridge id 7128543
• CHEMBL1450867
• HMS1398F02
• 2-ethyl-4-phenyl-1,6-dihydro-6-pyrimidone
• 2-ethyl-4-phenyl-1,6-dihydro-6pyrimidone
• SCHEMBL5659777
• SMR000124242
• AE-848/09036026
• Z56803686
• AKOS000662850
• HMS2469O12
• MLS000123633
• (+/-) 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
• CEYSKKBCEBTBFF-UHFFFAOYSA-N
• 52421-76-8
• DB-365086
• 2-ethyl-6-phenyl-4(3H)-pyrimidinone
• DTXSID001294587

• Inchi： 1S/C12H12N2O/c1-2-11-13-10(8-12(15)14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： CEYSKKBCEBTBFF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C(CC)N1

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų